Cas no 1897896-68-2 ((1H-indol-5-yl)methanesulfonyl chloride)

• Product Name: (1H-indol-5-yl)methanesulfonyl chloride
• CAS No: 1897896-68-2
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• CID: 5797644
• PubChem ID: 117331556
• Update Time: 2025-08-10

(1H-indol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanesulfonyl chloride
• (1H-indol-5-yl)methanesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S/c10-14(12,13)6-7-1-2-9-8(5-7)3-4-11-9/h1-5,11H,6H2
• InChI Key： QJAGSQVYZVXVSZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CS(Cl)(=O)=O)C=C2)C=C1

Experimental Properties

• Density: 1.525±0.06 g/cm3(Predicted)
• Boiling Point: 430.8±28.0 °C(Predicted)
• pka: 16.27±0.30(Predicted)

Additional information on (1H-indol-5-yl)methanesulfonyl chloride

Professional Introduction to (1H-indol-5-yl)methanesulfonyl chloride (CAS No. 1897896-68-2)

(1H-indol-5-yl)methanesulfonyl chloride, with the CAS number 1897896-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification and functionalization of various molecular frameworks. The presence of the indole moiety in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the development of complex organic molecules.

The< strong>indole scaffold is a heterocyclic aromatic compound that serves as a fundamental building block in medicinal chemistry. Its structural motif is commonly found in numerous bioactive natural products and pharmaceutical agents, including certain anticancer, antimicrobial, and anti-inflammatory drugs. The introduction of a sulfonyl chloride group at the 5-position of the indole ring enhances its reactivity, enabling further derivatization through nucleophilic substitution reactions. This property makes (1H-indol-5-yl)methanesulfonyl chloride an indispensable tool for chemists engaged in drug discovery and molecular engineering.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indole derivatives. The< strong>methanesulfonyl chloride functionality is particularly noteworthy due to its ability to introduce sulfonamide groups upon reaction with amines or other nucleophiles. Sulfonamides are well-documented pharmacophores that exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. Consequently, (1H-indol-5-yl)methanesulfonyl chloride has emerged as a key intermediate in synthesizing sulfonamide-containing compounds with potential therapeutic applications.

One of the most compelling aspects of this compound is its versatility in synthetic transformations. The sulfonyl chloride group can be readily converted into other functionalized derivatives, such as sulfonamides, sulfones, and thiols, depending on the reaction conditions and reagents employed. This adaptability has made (1H-indol-5-yl)methanesulfonyl chloride a preferred choice for researchers aiming to explore diverse chemical space. Furthermore, its role in constructing complex molecular architectures has been instrumental in the development of novel drug candidates targeting various diseases.

The< strong>indole moiety itself contributes significantly to the compound's pharmacological profile. Indole derivatives have been extensively studied for their biological activities, with many exhibiting potent effects on enzymes and receptors involved in disease pathways. For instance, indole-based compounds have shown promise in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to their ability to modulate neurotransmitter systems. The incorporation of a sulfonyl chloride group into the indole framework expands its pharmacological potential by allowing for the introduction of additional functional groups that can enhance binding affinity and selectivity.

Recent advances in computational chemistry have further highlighted the importance of (1H-indol-5-yl)methanesulfonyl chloride in drug discovery. Molecular modeling studies have demonstrated that indole derivatives can interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. The presence of the sulfonyl chloride group enhances these interactions by providing additional sites for functionalization. This has led to the development of computational protocols that leverage virtual screening techniques to identify novel indole-based drug candidates with optimized pharmacokinetic properties.

The synthesis of (1H-indol-5-yl)methanesulfonyl chloride typically involves the reaction of 5-methylindole with chlorosulfonic acid or equivalent reagents under controlled conditions. This reaction proceeds via electrophilic aromatic substitution, where the methanesulfonyl group is introduced at the 5-position of the indole ring. The resulting sulfonyl chloride can then be further functionalized through various chemical transformations to yield a wide range of derivatives. These synthetic strategies have been refined over time to ensure high yields and purity, making (1H-indol-5-yl)methanesulfonyl chloride a reliable starting material for industrial-scale applications.

The< strong>pharmaceutical industry has taken notice of the potential applications of (1H-indol-5-yl)methanesulfonyl chloride in drug development. Several academic institutions and pharmaceutical companies have reported its use in synthesizing novel compounds with therapeutic efficacy against various diseases. For example, researchers have utilized this intermediate to develop indole-based sulfonamides with antitumor activity, which have shown promising results in preclinical studies. These findings underscore the importance of sulfonyl chloride-containing indoles as valuable scaffolds for medicinal chemistry innovation.

The< strong>chemical reactivity of (1H-indol-5-yl)methanesulfonyl chloride extends beyond its role as a synthetic intermediate. It has been employed in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic molecules. These reactions allow for the introduction of aryl or heteroaryl groups into the indole framework, expanding its structural diversity and pharmacological potential. Additionally, the sulfonyl chloride group can be used to generate metal complexes that exhibit catalytic activity in organic transformations.

In conclusion, (1H-indol-5-yl)methanesulfonyl chloride (CAS No. 1897896-68-2) is a versatile and highly valuable compound in pharmaceutical and chemical research. Its unique structural features enable diverse synthetic applications, making it an indispensable tool for drug discovery efforts aimed at developing novel therapeutic agents. The growing body of research highlighting its utility underscores its significance as a building block for innovative molecular architectures with potential clinical applications.